5-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-2-methyl-3-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione

• IUPAC Name: 5-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-2-methyl-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C20H18ClF3N4O3/c1-27-15(11-5-3-2-4-6-11)14-16(31-27)19(30)28(18(14)29)8-7-25-17-13(21)9-12(10-26-17)20(22,23)24/h2-6,9-10,14-16H,7-8H2,1H3,(H,25,26)
• InChI Key: BFLAQYWGPMNSCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C2C(O1)C(=O)N(C2=O)CCNC3=C(C=C(C=N3)C(F)(F)F)Cl)C4=CC=CC=C4
• Molecular Formula: C20H18ClF3N4O3
• Molecular Weight: 454.8 g/mol

Description

The compound “5-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-2-methyl-3-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione” is a complex organic molecule. It contains a trifluoromethylpyridine (TFMP) moiety, which is a key structural motif in active agrochemical and pharmaceutical ingredients.

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMP) and its derivatives has been widely studied in the agrochemical and pharmaceutical industries. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products. Various methods of synthesizing 2,3,5-DCTF have been reported.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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FDA-Approved Drugs

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Inhibitory Activity

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Fungicidal Activity

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Biological Activities

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Future Directions

Trifluoromethylpyridines (TFMP) and its derivatives have found wide applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of TFMP will be discovered in the future. This compound, with its complex structure, could potentially be explored for new applications in these and other fields.

Mechanism of Action

Target of Action

Compounds with similar structures, such as trifluoromethylpyridines, are known to be used in the pharmaceutical and agrochemical industries . They are thought to interact with various biological targets due to the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .

Mode of Action

It is known that the biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Compounds with similar structures have been found to have significant effects on various biological activities and physical properties .

Pharmacokinetics

The physicochemical properties of the fluorine atom and the pyridine moiety in trifluoromethylpyridine derivatives are known to influence their pharmacokinetic properties .